Cas no 2138224-12-9 (6-(Azidomethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid)

• Product Name: 6-(Azidomethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid
• CAS No: 2138224-12-9
• MF: C₉H₁₅N₃O₃S
• MW: 245.29870057106
• CID: 6309844
• PubChem ID: 165841602
• Update Time: 2025-05-21

6-(Azidomethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• EN300-744118
• 2138224-12-9
• 6-(azidomethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid
• 6-(Azidomethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid

• Inchi： 1S/C9H15N3O3S/c1-6-3-8(5-11-12-10)9(4-7(6)2)16(13,14)15/h8-9H,3-5H2,1-2H3,(H,13,14,15)
• InChI Key： QHBHMHYJXNGCSB-UHFFFAOYSA-N
• SMILES： S(C1CC(C)=C(C)CC1CN=[N+]=[N-])(=O)(=O)O

Computed Properties

• Exact Mass: 245.08341252g/mol
• Monoisotopic Mass: 245.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.1Ų

Additional information on 6-(Azidomethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid

6-(Azidomethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid: A Versatile Sulfonic Acid Derivative for Advanced Applications

In the realm of specialty chemicals and pharmaceutical intermediates, 6-(Azidomethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid (CAS No. 2138224-12-9) has emerged as a compound of significant interest. This sulfonic acid derivative combines unique structural features with reactive functional groups, making it valuable for various organic synthesis and bioconjugation applications.

The molecular structure of 6-(Azidomethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid features a cyclohexene ring with methyl substitutions at positions 3 and 4, along with an azidomethyl group at position 6 and a sulfonic acid moiety at position 1. This combination of functional groups enables diverse chemical transformations, particularly in click chemistry applications where the azide group can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions.

Recent trends in drug discovery and bioconjugation techniques have increased demand for compounds like 6-(Azidomethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid. The pharmaceutical industry particularly values its potential as a linker molecule in antibody-drug conjugates (ADCs) and other targeted therapies. Researchers are exploring its use in creating water-soluble drug conjugates due to the presence of the sulfonic acid group which enhances solubility in aqueous media.

In material science, this compound finds applications in the development of functional polymers and surface modifications. The azide functionality allows for efficient polymer conjugation through various coupling reactions, while the sulfonic acid group can impart hydrophilic character to materials. These properties make it valuable for creating smart materials with responsive behavior.

The synthesis of 6-(Azidomethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid typically involves multi-step organic transformations starting from commercially available cyclohexene derivatives. Key steps often include selective methylation, sulfonation reactions, and the introduction of the azidomethyl group through nucleophilic substitution. Process optimization continues to be an active area of research to improve yields and reduce production costs.

Analytical characterization of 6-(Azidomethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid employs standard techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared spectroscopy. The azide stretching vibration typically appears around 2100 cm^-1 in the IR spectrum, while the sulfonic acid protons are often observed as a broad singlet in the ¹H NMR spectrum.

Storage and handling of 6-(Azidomethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid require standard laboratory precautions for organic azides. While not classified as highly hazardous, proper chemical safety protocols should be followed, including storage in cool, dry conditions away from strong reducing agents. The compound's stability has been evaluated under various conditions to determine optimal storage parameters.

Market trends indicate growing interest in functionalized cyclohexene derivatives like 6-(Azidomethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid. The global market for specialty chemical intermediates is projected to expand significantly, driven by demand from the pharmaceutical and advanced materials sectors. Suppliers are responding by scaling up production capabilities while maintaining stringent quality standards.

Researchers frequently search for information about the reactivity of azidomethyl groups and sulfonic acid derivatives in organic synthesis. Common queries include optimization of click chemistry reactions using this compound and methods for introducing water-solubilizing groups into drug molecules. These search trends reflect the compound's relevance in contemporary chemical research.

Future applications of 6-(Azidomethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid may include its use in biomedical imaging probes, drug delivery systems, and responsive materials. Ongoing research explores its potential in bioorthogonal chemistry and as a building block for multifunctional scaffolds. The compound's versatility ensures it will remain an important tool in chemical synthesis and materials development.

For researchers working with 6-(Azidomethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid, proper analytical methods and reaction optimization are crucial. Many published protocols detail successful applications of this compound in various synthetic routes, providing valuable references for new applications. The compound's unique combination of functional groups continues to inspire innovative uses across multiple scientific disciplines.